Cas no 126675-96-5 (Benzonitrile, 4-(2-methoxyethenyl)-)

• Product Name: Benzonitrile, 4-(2-methoxyethenyl)-
• CAS No: 126675-96-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1220559
• PubChem ID: 18991934
• Update Time: 2025-10-31

Benzonitrile, 4-(2-methoxyethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-methoxyethenyl)-
• 126675-96-5
• SCHEMBL8956922
• 4-(2-methoxyvinyl)benzonitrile
• (E)-4-(2-Methoxyvinyl)benzonitrile

• Inchi： 1S/C10H9NO/c1-12-7-6-9-2-4-10(8-11)5-3-9/h2-7H,1H3/b7-6+
• InChI Key： ASUXXDULIDAXFE-VOTSOKGWSA-N
• SMILES： O(C)/C=C/C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 226.0856
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 95.19

Additional information on Benzonitrile, 4-(2-methoxyethenyl)-

Benzonitrile, 4-(2-methoxyethenyl)- (CAS No. 126675-96-5): A Comprehensive Overview in Modern Chemical Research

Benzonitrile, 4-(2-methoxyethenyl)-, identified by its CAS number 126675-96-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzene ring substituted with a cyano group and an allyl ether moiety, has garnered attention due to its versatile applications and structural properties. The unique combination of functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active compounds.

The structural framework of Benzonitrile, 4-(2-methoxyethenyl)- consists of a benzene ring connected to a cyano group at the 4-position and an allyl ether at the 2-position. This configuration imparts distinct reactivity and electronic properties, making it a suitable candidate for further functionalization. The presence of the cyano group enhances its utility in nucleophilic addition reactions, while the allyl ether functionality allows for facile participation in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings.

In recent years, the compound has been extensively studied for its potential applications in drug development. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or scaffold for novel therapeutic agents. For instance, derivatives of this compound have been explored in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ability to modify both the benzene ring and the side chains provides a rich palette for medicinal chemists to design molecules with tailored biological activities.

One of the most compelling aspects of Benzonitrile, 4-(2-methoxyethenyl)- is its role in the development of advanced materials. Researchers have leveraged its reactivity to create polymers with enhanced mechanical and thermal properties. These materials find applications in electronics, coatings, and high-performance composites. The compound's ability to undergo polymerization reactions while maintaining its structural integrity makes it an attractive choice for industrial applications.

The synthesis of Benzonitrile, 4-(2-methoxyethenyl)- typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the alkylation of 4-cyanobenzaldehyde with 2-methoxyallyl bromide, followed by purification via column chromatography. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally friendly. For instance, transition metal-catalyzed reactions now allow for higher yields and reduced byproduct formation.

The pharmacological potential of this compound has not gone unnoticed by academic researchers. Several studies have demonstrated its efficacy as a precursor for antiviral and anticancer agents. By incorporating it into drug candidates, scientists have been able to develop molecules that exhibit potent activity against resistant strains of pathogens. The cyano group's ability to interact with biological targets via hydrogen bonding or coordinate covalent bonds adds another layer of complexity to its pharmacophore.

Furthermore, the compound's stability under various conditions makes it an excellent candidate for long-term storage and transport. This stability is particularly important in pharmaceutical settings where maintaining the integrity of active ingredients is paramount. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm the identity and purity of samples containing this compound.

The future prospects for Benzonitrile, 4-(2-methoxyethenyl)- are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Whether in the realm of drug discovery or material science, its unique properties ensure that it will remain a cornerstone of modern chemical research for years to come.